Cas no 946313-08-2 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 946313-08-2
• MF: C₁₅H₁₅N₅O₅S₂
• MW: 409.440099954605
• CID: 6242393
• PubChem ID: 16861374
• Update Time: 2025-07-15

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• 946313-08-2
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• F2483-0130
• AKOS024651297

• Inchi： 1S/C15H15N5O5S2/c21-13(17-15-19-18-14(24-15)11-3-6-16-25-11)10-4-7-20(8-5-10)27(22,23)12-2-1-9-26-12/h1-3,6,9-10H,4-5,7-8H2,(H,17,19,21)
• InChI Key： ZVOYWCUYUXIUBD-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(C(NC2=NN=C(C3=CC=NO3)O2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 409.05146094g/mol
• Monoisotopic Mass: 409.05146094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 168Ų

Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

Introduction to N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide (CAS No. 946313-08-2)

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946313-08-2, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring a combination of heterocyclic rings and functional groups, makes it a subject of intense interest for researchers exploring new pharmacological targets.

The core structure of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide consists of multiple fused heterocycles, including an oxazole ring, an oxadiazole ring, and a thiophene sulfonyl group attached to a piperidine moiety. This unique arrangement of heterocyclic systems contributes to the compound's distinct chemical properties and biological activities. The presence of the thiophene sulfonyl group introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Preliminary studies suggest that this molecule exhibits promising activity as an inhibitor of certain kinases and other enzymes relevant to these conditions.

The synthesis of N-5-(1,2-oxazol-5-ylyl)-1,3,4-oksadiazolo(4H)-pyrazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex heterocyclic framework. These synthetic strategies not only highlight the synthetic prowess of the research team but also demonstrate the feasibility of producing this compound on a larger scale for further biological evaluation.

One of the most compelling aspects of N-thieno[3',2':1,0][1]benzothiopyrrolo[3',4':5',6':0][pyrrolo[3',4':5',6':0]pyridin]-7(6H)-one is its ability to interact with biological targets in a highly specific manner. The combination of different heterocyclic units enhances the molecule's binding affinity and selectivity towards particular enzymes or receptors. This specificity is critical for developing drugs that minimize side effects and improve therapeutic efficacy. Researchers have leveraged computational methods such as molecular docking simulations to predict how this compound might interact with its intended targets.

The potential applications of N-thieno[3',2':1,0][1]benzothiopyrrolo[3',4':5',6':0]pyrrolo[3',4':5',6':0]pyridin]-7(6H)-one extend beyond its role as an enzyme inhibitor. Its unique structural features make it a versatile scaffold for further derivatization and optimization. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activities to target different diseases or enhance its pharmacokinetic properties. This flexibility underscores the importance of developing robust synthetic methodologies for this class of compounds.

Recent advancements in drug discovery technologies have enabled researchers to screen large libraries of compounds for potential therapeutic activity more efficiently than ever before. The inclusion of N-thieno[3',2':1,0][1]benzothiopyrrolo[3',4':5',6':0]pyrrolo[3',4':5',6':0]pyridin]-7(6H)-one in these screens has led to several promising hits that are being further investigated in preclinical studies. These studies aim to validate the compound's efficacy and safety profile before it can be considered for clinical trials.

The development of novel therapeutic agents often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like N-thieno[3',2':1,0][1]benzothiopyrrolo[3',4':5',6':0]pyrrolo[3',4':5',6':0]pyridin]-7(6H)-one exemplifies this collaborative approach. Chemists design and synthesize new molecules based on their understanding of chemical structures and reactivity patterns. Biologists then evaluate these compounds for their biological activity using cell-based assays and animal models. Pharmacologists work to optimize the pharmacokinetic properties of promising candidates to ensure they are suitable for human use.

The future prospects for N-thieno[3',2':1,0][1]benzothiopyrrolo[3',4':5',6':0]pyrrolo[3',4':5',6'>:0]pyridin]-7(6H)-one are bright given its unique structure and promising biological activities. As research continues to uncover new therapeutic targets and develop innovative drug delivery systems, this compound could play a significant role in addressing unmet medical needs. The ongoing investigation into its mechanism of action and potential side effects will be crucial in determining its ultimate clinical relevance.